Cas no 2287288-06-4 ([3-(4-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine)

• Product Name: [3-(4-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• CAS No: 2287288-06-4
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 6213036
• PubChem ID: 137945570
• Update Time: 2025-05-19

[3-(4-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine Chemical and Physical Properties

Names and Identifiers

• [3-(4-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• EN300-6760375
• 2287288-06-4
• [3-(4-nitrophenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine

• Inchi： 1S/C11H13N3O2/c12-13-11-5-10(6-11,7-11)8-1-3-9(4-2-8)14(15)16/h1-4,13H,5-7,12H2
• InChI Key： WNRUEAOKISVCGO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C12CC(C1)(C2)NN)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.9Ų

Additional information on [3-(4-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

Recent Advances in the Study of [3-(4-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS: 2287288-06-4)

In recent years, the compound [3-(4-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS: 2287288-06-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bicyclo[1.1.1]pentane scaffold and hydrazine functional group, has shown promising potential in various therapeutic applications, including enzyme inhibition and targeted drug delivery. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of [3-(4-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency and scalability. The compound's structural features, particularly the bicyclo[1.1.1]pentane core, contribute to its stability and reactivity, making it a valuable intermediate in the development of novel pharmaceuticals.

One of the most notable findings in recent research is the compound's role as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that [3-(4-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine exhibits strong binding affinity to target proteins, leading to significant suppression of pro-inflammatory cytokines. These results suggest its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations have explored the compound's application in targeted drug delivery systems. Due to its unique chemical properties, [3-(4-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine can be conjugated with nanoparticles or liposomes to enhance the specificity and efficacy of drug delivery. Preliminary in vivo studies have shown promising results, with reduced off-target effects and improved pharmacokinetic profiles compared to conventional delivery methods.

Despite these advancements, challenges remain in the clinical translation of [3-(4-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine. Issues such as solubility, bioavailability, and long-term toxicity need to be addressed through further research. Ongoing studies are focusing on structural modifications and formulation strategies to overcome these limitations and unlock the full therapeutic potential of this compound.

In conclusion, [3-(4-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS: 2287288-06-4) represents a promising candidate for future drug development. Its unique chemical structure and demonstrated biological activity make it a valuable tool for researchers exploring new therapeutic avenues. Continued research and collaboration across disciplines will be essential to fully realize its potential in addressing unmet medical needs.